Cas no 2866302-84-1 (Cyclohexanesulfinic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1), cis- )

• Product Name: Cyclohexanesulfinic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1), cis-
• CAS No: 2866302-84-1
• MF: C₁₁H₂₁NNaO₄S
• MW: 286.343513250351
• CID: 5562694
• Update Time: 2025-10-28

Cyclohexanesulfinic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1), cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfinic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1), cis-

• Inchi： 1S/C11H21NO4S.Na/c1-11(2,3)16-10(13)12-8-4-6-9(7-5-8)17(14)15;/h8-9H,4-7H2,1-3H3,(H,12,13)(H,14,15);/t8-,9+;
• InChI Key： RGMIOEVHIHLXTJ-UFIFRZAQSA-N
• SMILES： S([C@H]1CC[C@@H](NC(=O)OC(C)(C)C)CC1)(O)=O.[Na]

Additional information on Cyclohexanesulfinic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1), cis-

Cyclohexanesulfinic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1), cis - A Comprehensive Overview in Modern Chemical Biology

The compound with the CAS number 2866302-84-1, specifically Cyclohexanesulfinic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1), cis-, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and molecular biology. Its synthesis and characterization have been pivotal in understanding the mechanisms of various biological pathways, particularly those involving sulfonamide derivatives.

In recent years, the pharmaceutical industry has witnessed a surge in the development of sulfonamide-based drugs due to their broad spectrum of biological activities. The sodium salt (1:1) form of this compound enhances its solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications. The cis-configuration of the cyclohexane ring contributes to its distinct pharmacophoric properties, influencing both its reactivity and interactions with biological targets.

One of the most compelling aspects of this compound is its role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structure to develop novel inhibitors targeting enzymes involved in inflammatory and infectious diseases. For instance, derivatives of this compound have shown promise in inhibiting matrix metalloproteinases (MMPs), which are key enzymes in tissue degradation and inflammation. The [[(1,1-dimethylethoxy)carbonyl]amino] moiety further enhances its utility by providing a site for further functionalization, allowing chemists to tailor its properties for specific applications.

The chemical properties of Cyclohexanesulfinic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1), cis- make it a versatile tool in synthetic chemistry. Its sulfinic acid group can participate in various reactions such as esterification, amidation, and coupling reactions, facilitating the construction of complex molecular architectures. Additionally, the sodium salt form improves its handling and stability under various conditions, making it suitable for both laboratory-scale experiments and industrial applications.

Recent studies have highlighted the compound's potential in oncology research. The ability to modulate enzyme activity with precision is crucial in developing effective cancer therapies. The sulfonamide core of this compound has been shown to interact with specific residues on target enzymes, leading to inhibitory effects that could disrupt cancer cell proliferation. Furthermore, its cis-configuration has been found to influence binding affinity and selectivity, which are critical factors in drug design.

Another area where this compound has made significant contributions is in the field of protease inhibition. Proteases play a vital role in numerous biological processes, including protein turnover and signal transduction. By designing molecules that specifically inhibit these enzymes, researchers can develop treatments for conditions such as Alzheimer's disease and certain types of cancer. The structural features of Cyclohexanesulfinic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1), cis- make it an excellent scaffold for developing such inhibitors.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the introduction of the sulfinic acid group followed by protection-deprotection strategies to install the amino group at the desired position. The use of protecting groups ensures that reactive sites are selectively modified without unintended side reactions. This level of precision is essential for achieving high yields and purity levels required for pharmaceutical applications.

In conclusion, Cyclohexanesulfinic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1), cis- represents a remarkable achievement in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound, its significance in advancing medical science is likely to grow even further.